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Compound of Interest

Compound Name: LIMK1 inhibitor BMS-4

Cat. No.: B15606909 Get Quote

For laboratory professionals engaged in pioneering research with the LIMK1 inhibitor BMS-4,

adherence to rigorous safety and disposal protocols is paramount. This guide provides

essential, step-by-step procedures for the proper handling and disposal of BMS-4, ensuring the

safety of personnel and the protection of our environment. By implementing these best

practices, we build a foundation of safety and trust that extends beyond the laboratory.

Immediate Safety and Handling Protocols
Before commencing any work with LIMK1 inhibitor BMS-4, it is imperative to consult the

manufacturer's Safety Data Sheet (SDS). The SDS is the primary source of comprehensive

safety information.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves when handling BMS-4 in either

solid or solution form.[1][2]

Handling: Handle the compound in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize the risk of inhalation.[1][3] Avoid generating dust when working with the

solid form of the compound.[1] Prevent direct contact with skin and eyes.[1]

Quantitative Data for LIMK1 Inhibitor BMS-4
A comprehensive understanding of the chemical and physical properties of BMS-4 is

fundamental to its safe handling and disposal.
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Property Value Source

Molecular Formula C₂₃H₂₃N₇O₂S
MedChemExpress, Axon

Medchem[4][5][6]

Molecular Weight 461.54 g/mol
MedChemExpress, Axon

Medchem[4][5][6]

CAS Number 905298-84-2
MedChemExpress, Axon

Medchem[4][6]

Appearance White to off-white solid MedChemExpress[6]

Solubility Soluble in DMSO Axon Medchem[4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
MedChemExpress[5][6]

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
MedChemExpress[5][6]

Step-by-Step Disposal Procedures for LIMK1
Inhibitor BMS-4
The disposal of BMS-4 and any associated contaminated materials must be managed as

hazardous chemical waste. Under no circumstances should this compound or its solutions be

disposed of in regular trash or poured down the drain.[1]

Step 1: Waste Segregation

Proper segregation of waste streams is critical to ensure safe and compliant disposal.

Solid BMS-4 Waste: Unused or expired solid BMS-4 should be collected in its original

container or a new, clearly labeled, and sealed waste container.[1][3]

BMS-4 Solutions: Solutions containing BMS-4 must be collected in a dedicated, sealed, and

clearly labeled hazardous waste container. The label must specify all components of the

solution, including the solvent (e.g., DMSO) and the solute (BMS-4), with their approximate
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concentrations.[7] Never mix different types of chemical waste unless explicitly approved by

your institution's Environmental Health and Safety (EHS) office.[2][8]

Contaminated Materials: All materials that have come into contact with BMS-4, such as

pipette tips, gloves, empty vials, and other lab supplies, must be treated as hazardous

waste.[9] These materials should be collected in a designated, sealed hazardous waste bag

or container.[1] Sharps, such as needles and syringes, must be disposed of in a designated

sharps container.[1][3]

Step 2: Labeling and Storage

Proper labeling and storage are crucial for safe waste management.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "LIMK1 inhibitor BMS-4," and any other identifiers required by your

institution.[2]

Storage: Store waste containers in a designated and properly labeled satellite accumulation

area. This area should have secondary containment to prevent the spread of spills.[10] Keep

waste containers securely capped at all times, except when adding waste.[10]

Step 3: Final Disposal

Consult Your EHS Office: Your institution's Environmental Health and Safety (EHS) or

equivalent department is the primary resource for hazardous waste disposal.[2] Contact

them to schedule a waste pickup and to ensure you are following all institutional and

regulatory procedures.[2][10]

Professional Disposal: Utilize a licensed hazardous waste disposal service for the final

disposal of the chemical waste.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of LIMK1
inhibitor BMS-4.
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Caption: Disposal workflow for LIMK1 inhibitor BMS-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15606909?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Tyrosine_Kinase_Inhibitors.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_ATM_Inhibitor_7_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Hpk1_IN_39_in_a_Laboratory_Setting.pdf
https://www.axonmedchem.com/1949-limk1-inhibitor-bms4
https://file.medchemexpress.com/batch_PDF/HY-128062/LIMK1-inhibitor-BMS-4-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/limk1-inhibitor-bms-4.html
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_BMS_935177_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Handling_and_Disposal_of_SAR407899_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_BMS_509744_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_BMS_986144_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15606909#limk1-inhibitor-bms-4-proper-disposal-procedures
https://www.benchchem.com/product/b15606909#limk1-inhibitor-bms-4-proper-disposal-procedures
https://www.benchchem.com/product/b15606909#limk1-inhibitor-bms-4-proper-disposal-procedures
https://www.benchchem.com/product/b15606909#limk1-inhibitor-bms-4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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